1-{2-[4-(2-methylphenyl)piperazin-1-yl]propyl}-1H-1,2,3-triazole-4-carbohydrazide

• IUPAC Name: 1-[2-[4-(2-methylphenyl)piperazin-1-yl]propyl]triazole-4-carbohydrazide
• InChI: InChI=1S/C17H25N7O/c1-13-5-3-4-6-16(13)23-9-7-22(8-10-23)14(2)11-24-12-15(20-21-24)17(25)19-18/h3-6,12,14H,7-11,18H2,1-2H3,(H,19,25)
• InChI Key: AJCBWVIWKSZGBE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1N2CCN(CC2)C(C)CN3C=C(N=N3)C(=O)NN
• Molecular Formula: C17H25N7O
• Molecular Weight: 343.4 g/mol

Description

The compound “1-{2-[4-(2-methylphenyl)piperazin-1-yl]propyl}-1H-1,2,3-triazole-4-carbohydrazide” is a complex organic molecule that contains several functional groups including a piperazine ring, a 1,2,3-triazole ring, and a carbohydrazide group. It’s likely used in biochemical or proteomics research.

Synthesis Analysis

While specific synthesis methods for this compound are not available, compounds with similar structures are often synthesized via methods such as “Click” chemistry or Suzuki–Miyaura cross-coupling reactions. These methods are known for their high yield and good functional group tolerance.

Scientific Research Applications

Anticancer Research

• .

Neuropharmacology

• The piperazine-containing portion of the compound suggests possible interactions with neurotransmitter receptors. .

Drug Delivery Systems

• The compound’s unique structure makes it an interesting candidate for drug delivery. .

Mechanism of Action

Target of Action

Similar compounds have been found to inhibit the catalytical activity ofPARP1 , a protein involved in DNA repair and programmed cell death .

Mode of Action

It’s known that similar compounds enhance the cleavage ofPARP1 , enhance the phosphorylation of H2AX , and increase CASPASE 3/7 activity . These actions suggest that the compound may induce apoptosis or programmed cell death .

Biochemical Pathways

Similar compounds have been found to affect pathways related tocell cycle arrest at the sub-G1 and G2/M phase . This suggests that the compound may interfere with cell division and growth .

Pharmacokinetics

Piperazine, a structural motif found in this compound, is known to positively modulate the pharmacokinetic properties of a drug substance . This suggests that the compound may have favorable absorption and distribution characteristics .

Result of Action

Similar compounds have been found to inhibit colony formation in bt-474 cells in a concentration-dependent manner . This suggests that the compound may have antiproliferative effects .

Action Environment

It’s known that similar compounds were dissolved in dmso and cells were treated in a dose-dependent manner for 72 h . This suggests that the compound’s action may be influenced by the solvent used and the duration of exposure .